Cas no 732285-43-7 (4,6-Methano-1,3,2-benzodioxaborole-2-methanamine,a-cyclopropylhexahydro-3a,5,5-trimethyl-,hydrochloride (1:1), (aR,3aS,4S,6S,7aR)-)

• Product Name: 4,6-Methano-1,3,2-benzodioxaborole-2-methanamine,a-cyclopropylhexahydro-3a,5,5-trimethyl-,hydrochloride (1:1), (aR,3aS,4S,6S,7aR)-
• CAS No: 732285-43-7
• MF: C₁₄H₂₅BClNO₂
• MW: 285.61780333519
• CID: 559344
• PubChem ID: 56972084
• Update Time: 2025-04-19

4,6-Methano-1,3,2-benzodioxaborole-2-methanamine,a-cyclopropylhexahydro-3a,5,5-trimethyl-,hydrochloride (1:1), (aR,3aS,4S,6S,7aR)- Chemical and Physical Properties

Names and Identifiers

• 4,6-Methano-1,3,2-benzodioxaborole-2-methanamine,a-cyclopropylhexahydro-3a,5,5-trimethyl-,hydrochloride (1:1), (aR,3aS,4S,6S,7aR)-
• 4,6-Methano-1,3,2-benzodioxaborole-2-methanamine,a-cyclopropylhexahydro-3a,5,5-trimethyl-,hydrochloride, (aR,3aS,4S,6S,7aR)-(9CI)
• (R)-BoroCpg(+)-Pinanediol-HCl
• (R)-BoroCpg(+)-Pinanediol-hydrochloride
• 4,6-Methano-1,3,2-benzodioxaborole-2-methanamine,a-cyclopropylhexahydro-3a,5,5-trimethyl-,hydrochloride (1:1), (aR,3aS,4S,6S,
• 732285-43-7
• (R)-1-Cyclopropyl-1-[(3aS,4S,6S,7aR)-3a,5,5-trimethylhexahydro-2H-4,6-methano-1,3,2-benzodioxaborol-2-yl]methanamine--hydrogen chloride (1/1)
• A9463
• DTXSID70719319
• (R)-cyclopropyl-[(1S,2S,6R,8S)-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.02,6]decan-4-yl]methanamine;hydrochloride

• Inchi： 1S/C14H24BNO2.ClH/c1-13(2)9-6-10(13)14(3)11(7-9)17-15(18-14)12(16)8-4-5-8;/h8-12H,4-7,16H2,1-3H3;1H/t9-,10-,11+,12-,14-;/m0./s1
• InChI Key： KBRIBWUNFRKVHI-AKDYBRCWSA-N
• SMILES： Cl.O1B([C@H](C2CC2)N)O[C@@H]2C[C@@H]3C[C@H]([C@]12C)C3(C)C

Computed Properties

• Exact Mass: 285.167
• Monoisotopic Mass: 285.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 384
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 44.5A^2

Experimental Properties

• PSA: 44.48000
• LogP: 3.91340